5-(Difluoromethyl)-1-(4-methylphenyl)pyrazole-3-carboxylic acid

• IUPAC Name: 5-(difluoromethyl)-1-(4-methylphenyl)pyrazole-3-carboxylic acid
• InChI: InChI=1S/C12H10F2N2O2/c1-7-2-4-8(5-3-7)16-10(11(13)14)6-9(15-16)12(17)18/h2-6,11H,1H3,(H,17,18)
• InChI Key: QNXBLPGYDYDFFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=CC(=N2)C(=O)O)C(F)F
• Molecular Formula: C12H10F2N2O2
• Molecular Weight: 252.22 g/mol

Description

5-(Difluoromethyl)-1-(4-methylphenyl)pyrazole-3-carboxylic acid, also known as DFMPCA, is a chemical compound that has been extensively studied for its potential applications in scientific research. DFMPCA is a pyrazole derivative that has been found to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a wide range of fields.

Mechanism Of Action

The exact mechanism of action of 5-(Difluoromethyl)-1-(4-methylphenyl)pyrazole-3-carboxylic acid is not fully understood, but it is believed to act primarily as a modulator of the GABAergic system. It has been found to bind to the GABAA receptor, which is involved in the regulation of neurotransmitter activity in the brain.
Biochemical and Physiological Effects
5-(Difluoromethyl)-1-(4-methylphenyl)pyrazole-3-carboxylic acid has been found to have a variety of biochemical and physiological effects, including the ability to reduce pain and inflammation, as well as to modulate the activity of certain neurotransmitters in the brain. It has also been found to have potential applications in the treatment of certain neurological disorders, such as epilepsy and anxiety.

Advantages And Limitations For Lab Experiments

One of the main advantages of 5-(Difluoromethyl)-1-(4-methylphenyl)pyrazole-3-carboxylic acid for lab experiments is its ability to selectively modulate the activity of the GABAergic system, making it a valuable tool for studying the role of this system in a variety of physiological processes. However, one limitation of 5-(Difluoromethyl)-1-(4-methylphenyl)pyrazole-3-carboxylic acid is that it can be difficult to synthesize in large quantities, which can make it challenging to use in certain types of experiments.

Future Directions

There are a variety of potential future directions for research on 5-(Difluoromethyl)-1-(4-methylphenyl)pyrazole-3-carboxylic acid, including investigating its potential applications in the treatment of neurological disorders such as epilepsy and anxiety. Additionally, further research is needed to fully understand the mechanisms of action of 5-(Difluoromethyl)-1-(4-methylphenyl)pyrazole-3-carboxylic acid and to identify potential side effects or limitations of its use in scientific research.

Synthesis Methods

5-(Difluoromethyl)-1-(4-methylphenyl)pyrazole-3-carboxylic acid can be synthesized using a variety of methods, including the reaction of 4-methylphenylhydrazine with difluoromethyl ketone followed by cyclization with ethyl acetoacetate. Another common method involves the reaction of 4-methylphenylhydrazine with 3,3-difluoro-2-oxopropanoic acid followed by cyclization with acetic anhydride.

Scientific Research Applications

5-(Difluoromethyl)-1-(4-methylphenyl)pyrazole-3-carboxylic acid has been used extensively in scientific research, particularly in the fields of neuroscience and pharmacology. It has been found to have a variety of potential applications, including as a tool for studying the mechanisms of pain and inflammation, as well as for investigating the role of certain neurotransmitters in the brain.